Cas no 887591-75-5 ((2-propylpentyl)hydrazine)

• Product Name: (2-propylpentyl)hydrazine
• CAS No: 887591-75-5
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• CID: 713671
• PubChem ID: 53426986
• Update Time: 2025-07-09

(2-propylpentyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine,(2-propylpentyl)-
• (2-Propyl-pentyl)-hydrazine
• 2-propylpentylhydrazine
• (2-propylpentyl)hydrazine
• EN300-1869004
• 887591-75-5
• SCHEMBL14390673
• AKOS006287812
• DTXSID30699401

• MDL： MFCD07786239
• Inchi： 1S/C8H20N2/c1-3-5-8(6-4-2)7-10-9/h8,10H,3-7,9H2,1-2H3
• InChI Key： IFBLVGTYICSRKR-UHFFFAOYSA-N
• SMILES： N(CC(CCC)CCC)N

Computed Properties

• Exact Mass: 144.163
• Monoisotopic Mass: 144.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 58.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 38A^2

Additional information on (2-propylpentyl)hydrazine

Compound CAS No 887591-75-5: (2-propylpentyl)hydrazine

(2-propylpentyl)hydrazine, identified by the CAS number 887591-75-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of hydrazines, which are organic compounds containing a hydrazine group (-NH-NH2). The structure of (2-propylpentyl)hydrazine consists of a pentyl chain substituted with a propyl group at the second position, attached to a hydrazine moiety. This combination imparts the compound with distinctive chemical and physical properties that make it valuable in various fields.

The synthesis of (2-propylpentyl)hydrazine involves a series of well-established organic chemical reactions. Typically, the process begins with the preparation of the corresponding pentanol derivative, followed by reduction to form the amine intermediate. Subsequent steps involve deprotonation and coupling reactions to introduce the hydrazine group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels.

One of the most promising applications of (2-propylpentyl)hydrazine lies in its use as an intermediate in pharmaceutical chemistry. The compound's ability to form stable bonds with various functional groups makes it an ideal building block for constructing complex molecular architectures. For instance, researchers have employed (2-propylpentyl)hydrazine in the development of novel anti-inflammatory agents and anticancer drugs. Its role as a precursor in these drug discovery processes underscores its importance in modern medicinal chemistry.

In addition to its pharmaceutical applications, (2-propylpentyl)hydrazine has found utility in materials science. The compound serves as a versatile linker in the synthesis of advanced polymers and hybrid materials. Its ability to undergo cross-coupling reactions facilitates the creation of materials with tailored mechanical and electronic properties. Recent studies have demonstrated its potential in developing high-performance adhesives and coatings, which exhibit exceptional durability under harsh environmental conditions.

The chemical stability of (2-propylpentyl)hydrazine is another attribute that contributes to its widespread use. Under standard conditions, the compound remains stable, which simplifies its handling and storage. However, it is important to note that exposure to strong oxidizing agents or extreme temperatures may lead to decomposition. Proper safety protocols must be adhered to during its synthesis and application to ensure safe working conditions.

From an environmental perspective, the ecological impact of (2-propylpentyl)hydrazine has been a subject of recent research. Studies indicate that under aerobic conditions, the compound undergoes biodegradation, minimizing its persistence in natural ecosystems. This biodegradability aligns with global efforts to develop environmentally friendly chemical compounds. Nonetheless, further investigations are required to fully understand its long-term effects on aquatic and terrestrial ecosystems.

In conclusion, (2-propylpentyl)hydrazine, CAS No 887591-75-5, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across pharmaceuticals, materials science, and beyond highlight its significance as a valuable chemical entity. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing technological and scientific frontiers.